Cas no 31311-83-8 (Benzothiazole, 2-(ethylsulfinyl)-6-nitro-)
31311-83-8 structure
Product Name:Benzothiazole, 2-(ethylsulfinyl)-6-nitro-
CAS No:31311-83-8
MF:C9H8N2O3S2
MW:256.301419258118
CID:293011
PubChem ID:21505737
Update Time:2025-04-19
Benzothiazole, 2-(ethylsulfinyl)-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 2-(ethylsulfinyl)-6-nitro-
- 2-ethylsulfinyl-6-nitro-1,3-benzothiazole
- DTXSID40615213
- 31311-83-8
- SCHEMBL11820321
- 2-(Ethanesulfinyl)-6-nitro-1,3-benzothiazole
-
- Inchi： 1S/C9H8N2O3S2/c1-2-16(14)9-10-7-4-3-6(11(12)13)5-8(7)15-9/h3-5H,2H2,1H3
- InChI Key： MLBVETRSCIMSIG-UHFFFAOYSA-N
- SMILES： S(CC)(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 255.99774
- Monoisotopic Mass: 255.99763447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 123Ų
Experimental Properties
- PSA: 73.1
Benzothiazole, 2-(ethylsulfinyl)-6-nitro- Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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